Cas no 1926172-50-0 (4-bromo-5-methyl-1-tetrahydropyran-2-yl-indazole)

• Product Name: 4-bromo-5-methyl-1-tetrahydropyran-2-yl-indazole
• CAS No: 1926172-50-0
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• MDL: MFCD19443358
• CID: 2503111
• PubChem ID: 71307646
• Update Time: 2024-10-31

4-bromo-5-methyl-1-tetrahydropyran-2-yl-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• AK323565
• 4-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methyl-1H-indazole
• 4-bromo-5-methyl-1-(oxan-2-yl)indazole
• Y5752
• 1H-Indazole, 4-bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-
• 4-Bromo-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole
• 4-bromo-5-methyl-1-tetrahydropyran-2-yl-indazole
• AKOS027250602
• 4-Bromo-5-methyl-1-(2-tetrahydropyranyl)indazole
• MFCD19443358
• BCD17250
• DS-12079
• 1926172-50-0
• SY270576
• SB34735
• CS-0099976
• Y11128
• A924660
• SCHEMBL19637212
• DB-167444
• 4-bromo-1-(tetrahydro-1H-pyran-2-yl)-5-methyl-1H-indazole
• A12204

• MDL： MFCD19443358
• Inchi： 1S/C13H15BrN2O/c1-9-5-6-11-10(13(9)14)8-15-16(11)12-4-2-3-7-17-12/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： QYBLJMHBINRKQM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C=NN2C1CCCCO1

Computed Properties

• Exact Mass: 294.037
• Monoisotopic Mass: 294.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.4

4-bromo-5-methyl-1-tetrahydropyran-2-yl-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature